Cas no 126443-16-1 ((2E)-1-(4-Bromophenyl)-3-(4-chlorophenyl)prop-2-en-1-one)

• Product Name: (2E)-1-(4-Bromophenyl)-3-(4-chlorophenyl)prop-2-en-1-one
• CAS No: 126443-16-1
• MF: C₁₅H₁₀BrClO
• MW: 321.596302509308
• CID: 1223924
• PubChem ID: 5293152
• Update Time: 2025-05-26

(2E)-1-(4-Bromophenyl)-3-(4-chlorophenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-(4-bromophenyl)-3-(4-chlorophenyl)-, (2E)-
• 1-(4-bromophenyl)-3-(4-chlorophenyl)prop-2-en-1-one
• 126443-16-1
• HS2VWJ8YE5
• (E)-1-(4-Bromophenyl)-3-(4-chlorophenyl)-2-propen-1-one
• ACETOPHENONE, 4'-BROMO-2-(p-CHLOROBENZYLIDENE)-
• AI3-16121
• 4'-Bromo-4-chlorochalcone
• NSC-32214
• HYCQSDMDGCPEPI-XCVCLJGOSA-N
• 4'-Bromo-2-(p-chlorobenzylidene)acetophenone
• 1-(4-bromophenyl)-3-(4-chlorophenyl)-prop-2-en-1-one
• MFCD00018788
• Chalcone, 4'-bromo-4-chloro-
• NSC 32214
• NSC32214
• SCHEMBL658680
• 6332-22-5
• trans-4'-Bromo-4-chlorochalcone
• 1-(4-bromophenyl)-3-(4-chlorophenyl)-2-propen-1-one
• 2N-046
• ALBB-024900
• BRN 2271113
• AKOS003239137
• STK664265
• (E)-1-(4-bromophenyl)-3-(4-chlorophenyl)prop-2-en-1-one
• 2-Propen-1-one, 1-(4-bromophenyl)-3-(4-chlorophenyl)-
• (2E)-1-(4-bromophenyl)-3-(4-chlorophenyl)prop-2-en-1-one
• (2E)-1-(4-Bromophenyl)-3-(4-chlorophenyl)-2-propen-1-one #
• CHEMBL1289003
• (2E)-1-(4-Bromophenyl)-3-(4-chlorophenyl)prop-2-en-1-one

• Inchi： 1S/C15H10BrClO/c16-13-6-4-12(5-7-13)15(18)10-3-11-1-8-14(17)9-2-11/h1-10H/b10-3+
• InChI Key： HYCQSDMDGCPEPI-XCVCLJGOSA-N
• SMILES： BrC1C=CC(=CC=1)C(/C=C/C1C=CC(=CC=1)Cl)=O

Computed Properties

• Exact Mass: 319.9604
• Monoisotopic Mass: 319.96036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Additional information on (2E)-1-(4-Bromophenyl)-3-(4-chlorophenyl)prop-2-en-1-one

Chemical Compound CAS No. 126443-16-1: (2E)-1-(4-Bromophenyl)-3-(4-chlorophenyl)prop-2-en-1-one

The chemical compound with CAS No. 126443-16-1, commonly referred to as (2E)-1-(4-bromophenyl)-3-(4-chlorophenyl)prop-2-en-1-one, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a conjugated enone system and two aromatic substituents: a 4-bromophenyl group and a 4-chlorophenyl group. The (E)-configuration of the double bond in the enone system plays a critical role in determining its electronic properties and reactivity.

Recent studies have highlighted the importance of this compound in the development of advanced materials, particularly in the field of optoelectronics. The presence of the bromine and chlorine substituents on the aromatic rings significantly influences the electronic properties of the molecule, making it a promising candidate for use in organic light-emitting diodes (OLEDs) and other electronic devices. Researchers have demonstrated that (2E)-1-(4-bromophenyl)-3-(4-chlorophenyl)prop-2-en-1-one exhibits excellent photoluminescence properties, which are essential for applications in display technologies.

In addition to its electronic applications, this compound has also been explored for its potential in medicinal chemistry. The enone system is known to exhibit biological activity, and recent studies have shown that (2E)-1-(4-bromophenyl)-3-(4-chlorophenyl)prop-2-en-1-one possesses anti-inflammatory and antioxidant properties. These findings suggest that the compound could be a valuable lead molecule in the development of new therapeutic agents.

The synthesis of (2E)-1-(4-bromophenyl)-3-(4-chlorophenyl)prop-2-en-1-one involves a multi-step process that typically begins with the preparation of the corresponding aldehyde or ketone precursors. The key steps include Friedel-Crafts acylation, followed by selective bromination and chlorination reactions to introduce the aromatic substituents. The stereochemistry of the double bond is carefully controlled during the synthesis to ensure the desired (E)-configuration.

From an analytical standpoint, this compound has been extensively studied using various spectroscopic techniques such as UV-vis spectroscopy, fluorescence spectroscopy, and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided valuable insights into its electronic structure, excited-state dynamics, and molecular interactions. For instance, fluorescence spectroscopy has revealed that (2E)-1-(4-bromophenyl)-3-(4-chlorophenyl)prop-2-en-1-one exhibits strong emission in the visible region, which is attributed to its conjugated enone system.

Furthermore, computational chemistry methods have been employed to investigate the electronic properties of this compound at the molecular level. Density functional theory (DFT) calculations have been used to determine its frontier molecular orbitals, which are critical for understanding its reactivity and electronic behavior. These studies have shown that the bromine and chlorine substituents significantly modulate the energy levels of the molecule, making it highly versatile for various chemical applications.

In conclusion, (2E)-1-(4-bromophenyl)-3-(4-chlorophenyl)prop-2-en-1-one is a versatile compound with a wide range of potential applications in materials science, electronics, and medicinal chemistry. Its unique structure and electronic properties make it an attractive candidate for further research and development. As new studies continue to emerge, this compound is expected to play an increasingly important role in advancing our understanding of organic chemistry and its practical applications.